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Compound of Interest

Compound Name: Benzene, propoxy-

Cat. No.: B152792

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
Propoxybenzene (also known as phenyl propyl ether). The information is curated for
professionals in research, science, and drug development who require precise data for
modeling, process design, and safety assessments. This document summarizes key
guantitative data in structured tables, details relevant experimental methodologies, and
provides visualizations of associated chemical pathways.

Core Thermodynamic and Physical Properties

Propoxybenzene (CAS No: 622-85-5) is an organic compound with the chemical formula
CoH120.[1][2][3] It consists of a propyl group attached to a benzene ring via an ether linkage.
Understanding its thermodynamic properties is crucial for its application as a solvent and in
chemical synthesis.[1]

Quantitative Data Summary

The following tables summarize the key thermodynamic and physical properties of
propoxybenzene gathered from various reputable sources.

Table 1: Fundamental Properties of Propoxybenzene
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Property Value Source(s)
Molecular Formula CoH120 [1112][3]
Molecular Weight 136.19 g/mol [21[3]1[41[5]
CAS Number 622-85-5 [11[2][3][4]
Density 0.929 g/cm? [6]
Refractive Index 1.4990 to 1.5030 [6]

Table 2: Thermodynamic Properties of Propoxybenzene

Property Value Conditions Source(s)
Melting Point -28 °C (lit.) [5]1[6]
Boiling Point 189.9 °C at 760 mmHg [5][6]

Flash Point 65 °C [51[6]

Vapor Pressure 0.77 mmHg at 25 °C [6]

Data not consistently
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search
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search
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Experimental Protocols

The determination of the thermodynamic properties listed above relies on established
experimental techniques. While specific experimental reports for propoxybenzene are not
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detailed in the initial literature search, the following sections describe the general and widely
accepted methodologies for measuring these key parameters.

Boiling Point Determination (Ebulliometry)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Common methods for its determination include the Thiele tube method and simple
distillation.

Thiele Tube Method:
This micro-method is suitable for small sample volumes.

o Apparatus: A Thiele tube, a thermometer, a capillary tube (sealed at one end), and a small
test tube.

e Procedure:

o

A small amount of propoxybenzene is placed in the test tube.

o The sealed capillary tube is inverted and placed inside the test tube containing the
sample.

o The test tube is attached to a thermometer, and the assembly is placed in the Thiele tube
filled with a heating oil (e.g., mineral oil).

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

o Heating is stopped, and the temperature at which the liquid is drawn back into the capillary
tube upon cooling is recorded as the boiling point.

Simple Distillation Method:

This method is suitable for larger sample volumes and can also be used for purification.
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o Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heating
mantle.

e Procedure:

o The distillation flask is filled with propoxybenzene (and boiling chips to ensure smooth
boiling).

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

o The liquid is heated to its boiling point.

o The temperature is recorded when it stabilizes, indicating that the vapor and liquid are in
equilibrium. This stable temperature is the boiling point.

Enthalpy of Vaporization (Calorimetry)

The enthalpy of vaporization (AH_vap) is the energy required to transform a given quantity of a
substance from a liquid into a gas at a given pressure. It can be determined directly by
calorimetry or indirectly from vapor pressure measurements.

Direct Calorimetric Measurement:

o Apparatus: A calorimeter, a heating element, a temperature sensor, and a system for
measuring the amount of vaporized substance.

e Procedure:
o A known mass of propoxybenzene is placed in the calorimeter.

o A known amount of heat is supplied to the sample using the heating element, causing it to
vaporize at a constant temperature (its boiling point).

o The amount of substance that has vaporized is determined (e.g., by condensing the vapor
and weighing it).

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The enthalpy of vaporization is calculated by dividing the heat supplied by the amount of
substance vaporized.

Indirect Method using the Clausius-Clapeyron Equation:
This method involves measuring the vapor pressure of the liquid at different temperatures.

o Apparatus: A container for the liquid, a pressure gauge (manometer), a temperature sensor,
and a temperature-controlled bath.

e Procedure:
o The vapor pressure of propoxybenzene is measured at various temperatures.

o The natural logarithm of the vapor pressure (In P) is plotted against the reciprocal of the
absolute temperature (1/T).

o According to the Clausius-Clapeyron equation, the slope of this plot is equal to
-AH_vap/R, where R is the ideal gas constant.

o The enthalpy of vaporization can be calculated from the slope of the line.

Heat Capacity Measurement (Calorimetry)

The heat capacity of a substance is the amount of heat required to raise its temperature by a
certain amount.

e Apparatus: A calorimeter (e.g., a coffee-cup calorimeter for constant pressure
measurements), a temperature sensor, and a heat source.

e Procedure:
o A known mass of propoxybenzene is placed in the calorimeter.
o A known amount of heat is added to the substance.

o The change in temperature (AT) is measured.
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o The heat capacity (C) is calculated using the formula C = q / AT, where q is the heat
added. The specific heat capacity is then obtained by dividing by the mass of the
substance.

Visualizations of Chemical Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key chemical processes
and experimental workflows relevant to propoxybenzene.
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Caption: Williamson Ether Synthesis of Propoxybenzene.
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Caption: Electrophilic Aromatic Substitution of Propoxybenzene.
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Caption: General Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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